N-1,3-benzodioxol-5-yl-1-methyl-3-nitro-1H-pyrazole-5-carboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-methyl-5-nitropyrazole-3-carboxamide
• InChI: InChI=1S/C12H10N4O5/c1-15-8(5-11(14-15)16(18)19)12(17)13-7-2-3-9-10(4-7)21-6-20-9/h2-5H,6H2,1H3,(H,13,17)
• InChI Key: KJWVFPFMRWKMLZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)[N+](=O)[O-])C(=O)NC2=CC3=C(C=C2)OCO3
• Molecular Formula: C12H10N4O5
• Molecular Weight: 290.23 g/mol

Description

N-1,3-benzodioxol-5-yl-1-methyl-3-nitro-1H-pyrazole-5-carboxamide, also known as BNPP, is a chemical compound that has gained significant interest in scientific research due to its potential applications in various fields. BNPP belongs to the class of pyrazole carboxamide derivatives and can be synthesized using different methods.

Mechanism of Action

The mechanism of action of N-1,3-benzodioxol-5-yl-1-methyl-3-nitro-1H-pyrazole-5-carboxamide is not fully understood, but it is believed to involve the inhibition of certain enzymes involved in cellular processes such as DNA replication and protein synthesis. This compound has been shown to inhibit the activity of enzymes such as topoisomerases and histone deacetylases, which are involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have both biochemical and physiological effects. Biochemically, this compound has been shown to inhibit the activity of certain enzymes involved in cellular processes such as DNA replication and protein synthesis. Physiologically, this compound has been shown to have anti-cancer, antibacterial, and antifungal properties, as well as the ability to enhance plant growth and resistance to environmental stress.

Advantages and Limitations for Lab Experiments

One advantage of N-1,3-benzodioxol-5-yl-1-methyl-3-nitro-1H-pyrazole-5-carboxamide is its potential applications in various fields such as medicinal chemistry, material science, and agriculture. This compound-based compounds have shown promising results in preclinical studies, making them potential candidates for further development. However, one limitation of this compound is its limited solubility in water, which can make it challenging to work with in certain experiments.

Future Directions

There are several future directions for research on N-1,3-benzodioxol-5-yl-1-methyl-3-nitro-1H-pyrazole-5-carboxamide. In medicinal chemistry, further studies are needed to investigate the anti-cancer and antibacterial properties of this compound-based compounds. In material science, this compound-based materials have potential applications in optoelectronics, sensing, and energy storage, and further research is needed to explore these applications. In agriculture, this compound-based compounds have shown potential to improve crop yields and reduce the need for chemical fertilizers and pesticides, making them a promising area of research for sustainable agriculture.

Scientific Research Applications

N-1,3-benzodioxol-5-yl-1-methyl-3-nitro-1H-pyrazole-5-carboxamide has been studied for its potential applications in various fields such as medicinal chemistry, material science, and agriculture. In medicinal chemistry, this compound has been investigated as a potential anti-cancer agent due to its ability to inhibit the activity of certain enzymes involved in tumor growth. This compound has also been studied for its antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics.
In material science, this compound has been used as a building block for the synthesis of new organic materials with interesting properties such as fluorescence and conductivity. This compound-based materials have potential applications in optoelectronics, sensing, and energy storage.
In agriculture, this compound has been studied for its ability to enhance plant growth and resistance to environmental stress. This compound-based compounds have been shown to improve crop yields and reduce the need for chemical fertilizers and pesticides.